Cas no 648942-40-9 (Benzenamine, 4-(1,1-dimethylpropyl)-2-fluoro-)

• Product Name: Benzenamine, 4-(1,1-dimethylpropyl)-2-fluoro-
• CAS No: 648942-40-9
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 411827
• PubChem ID: 23069447
• Update Time: 2025-04-19

Benzenamine, 4-(1,1-dimethylpropyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,1-dimethylpropyl)-2-fluoro-
• 2-fluoro-4-(2-methylbutan-2-yl)aniline
• SCHEMBL4825997
• 648942-40-9
• DTXSID40630209

• Inchi： 1S/C11H16FN/c1-4-11(2,3)8-5-6-10(13)9(12)7-8/h5-7H,4,13H2,1-3H3
• InChI Key： SQTXCLCEVLAGHQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(C)CC)N

Computed Properties

• Exact Mass: 181.12678
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02